Cas no 926195-71-3 (3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid)

• Product Name: 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid
• CAS No: 926195-71-3
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• MDL: MFCD09048151
• CID: 4665325
• Update Time: 2025-07-21

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]-
• 3-(3,4-Dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic Acid
• 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid

• MDL： MFCD09048151
• Inchi： 1S/C12H14O4S/c13-12(14)4-7-17-9-2-3-10-11(8-9)16-6-1-5-15-10/h2-3,8H,1,4-7H2,(H,13,14)
• InChI Key： NCPVLLXQDURDTK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSC1=CC=C2OCCCOC2=C1

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 428.3±45.0 °C at 760 mmHg
• Flash Point: 212.9±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid

Comprehensive Overview of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid (CAS No. 926195-71-3)

3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid (CAS No. 926195-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of benzodioxepin derivatives, which are known for their diverse biological activities. Its molecular structure combines a benzodioxepin core with a propanoic acid side chain, making it a subject of interest for drug discovery and development.

One of the key reasons for the growing interest in 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid is its potential role in modulating enzymatic pathways. Researchers have explored its interactions with various biological targets, particularly in the context of inflammation and metabolic disorders. The compound's sulfanyl linkage and carboxylic acid group contribute to its ability to form stable interactions with proteins, which is crucial for its pharmacological profile.

In recent years, the demand for novel bioactive molecules has surged, driven by the need for more effective treatments for chronic diseases. 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid has been studied for its potential as a lead compound in drug design, particularly in areas such as neuroprotection and anti-inflammatory therapy. Its mechanism of action is believed to involve the regulation of redox balance and cellular signaling pathways, making it a promising candidate for further investigation.

The synthesis of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid involves multi-step organic reactions, with a focus on achieving high purity and yield. Chemists have optimized protocols to ensure the compound's stability and reproducibility, which are critical for its use in preclinical studies. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize the compound and verify its structural integrity.

From a commercial perspective, 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its CAS No. 926195-71-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's patent status and intellectual property considerations are also important factors for organizations looking to explore its applications.

Environmental and safety assessments of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid have indicated that it poses minimal risks when handled under standard laboratory conditions. However, researchers are advised to follow good laboratory practices (GLP) and use appropriate personal protective equipment (PPE) to mitigate any potential hazards. The compound's biodegradability and ecotoxicity profiles are areas of ongoing study, reflecting the broader trend toward sustainable chemistry.

Looking ahead, the future of 3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)propanoic acid lies in its potential to bridge the gap between basic research and clinical applications. Collaborative efforts between academia and industry are expected to accelerate its development, particularly in the context of personalized medicine and targeted therapies. As the scientific community continues to uncover its full potential, this compound may emerge as a cornerstone in the next generation of therapeutic agents.